Cas no 113261-00-0 (Benzyl N-(3-Aminophenyl)carbamate)

Benzyl N-(3-Aminophenyl)carbamate structure
113261-00-0 structure
Product Name:Benzyl N-(3-Aminophenyl)carbamate
CAS No:113261-00-0
MF:C14H14N2O2
MW:242.273163318634
MDL:MFCD06657917
CID:3033939
PubChem ID:12941491
Update Time:2025-04-21

Benzyl N-(3-Aminophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (3-AMINO-PHENYL)-CARBAMIC ACID BENZYL ESTER
    • (3-Amino-Phenyl)-Carbamic Acid Benzyl Ester(WX602114)
    • m-(benzyloxycarbonylamino)aniline
    • Benzyl(3-aminophenyl)carbamate
    • LVKFFMWGFFEDEE-UHFFFAOYSA-N
    • DB-114265
    • AS-65895
    • Benzyl 3-aminophenylcarbamate
    • CS-0038886
    • Benzyl N-(3-aminophenyl)carbamate
    • AKOS009446735
    • 113261-00-0
    • MFCD06657917
    • Benzyl (3-aminophenyl)carbamate
    • SCHEMBL3583048
    • Benzyl N-(3-Aminophenyl)carbamate
    • MDL: MFCD06657917
    • Inchi: 1S/C14H14N2O2/c15-12-7-4-8-13(9-12)16-14(17)18-10-11-5-2-1-3-6-11/h1-9H,10,15H2,(H,16,17)
    • InChI Key: LVKFFMWGFFEDEE-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C=1)N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.105527694g/mol
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.4Ų

Benzyl N-(3-Aminophenyl)carbamate Pricemore >>

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